BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Hydroxy Flunixin-d3 physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

Cat. No.: B026596

An In-depth Technical Guide on the Physical and Analytical Properties of 5-Hydroxy Flunixin-
d3

This guide provides a comprehensive overview of the core physical properties of 5-Hydroxy
Flunixin-d3, tailored for researchers, scientists, and drug development professionals. It
includes a summary of quantitative data, detailed experimental protocols for its analysis, and
diagrams illustrating its metabolic context and analytical workflow.

Core Physical Properties

5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, which is the principal
metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin.[1][2] The deuterium
labeling makes it a suitable internal standard for quantitative analysis by mass spectrometry.[3]

Quantitative Data Summary

The table below summarizes the key physical and chemical properties of 5-Hydroxy Flunixin-
d3.
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Property Value Source(s)

Chemical Formula C14HsD3F3N20s3 [4115][6]

Molecular Weight 315.26 g/mol [41[5]

Physical Appearance Yellow to Orange Solid [5]

Melting Point >270 °C (with decomposition) [7]

Solubility Soluble in DMSO and 7]
Methanol

Storage Temperature -20°C [7]

CAS Number 1185088-54-3 [4][5]

Experimental Protocols

While specific protocols for the determination of the fundamental physical properties like
melting point and solubility of 5-Hydroxy Flunixin-d3 are not detailed in publicly available
literature, they are typically determined using standard pharmacopeial methods. However,
detailed and validated analytical methods for the quantification of 5-Hydroxy Flunixin in
biological matrices are well-documented. Below are representative protocols for its analysis.

Analysis of 5-Hydroxy Flunixin in Milk by LC-MS/MS

This method is crucial for monitoring drug residues in the food supply.[2][5][9]

Sample Preparation:[5][9]

Homogenize 2 grams of milk sample in a 50 mL centrifuge tube.

Add 10 mL of a 1:4 (v/v) mixture of water and acetonitrile.

Shake the mixture for 5 minutes and then centrifuge at 4,700 x g for 10 minutes at 4°C.

Transfer the supernatant to a second 50 mL centrifuge tube containing 500 mg of C18
sorbent and 10 mL of n-hexane saturated with acetonitrile.
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o Shake for 10 minutes and centrifuge at 4,700 x g for 5 minutes at 4°C.
e The resulting supernatant is filtered and analyzed.

LC-MS/MS Instrumental Conditions:[5]

LC System: Shimadzu LCMS-8060 system or equivalent.

e Column: Waters X select HSS C18 column (150 mm x 2.1 mm, 3.5 pm).
» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A time-programmed gradient is used to separate the analyte.
e Flow Rate: 0.3 mL/min.

e Injection Volume: 5 pL.

e Column Temperature: 40°C.

 lonization Mode: Electrospray ionization (ESI) in positive mode.

» Monitoring: Multiple reaction monitoring (MRM) is used for quantification, with specific
precursor-product ion transitions for 5-Hydroxy Flunixin.

Analysis of 5-Hydroxy Flunixin in Bovine Plasma by
HPLC-UV

This method is suitable for pharmacokinetic studies.[10]
Sample Preparation:[10]
o To a plasma sample, add acetonitrile for protein precipitation and extraction.

» Vortex the mixture and then centrifuge to pellet the precipitated proteins.
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e The supernatant is collected, evaporated to dryness, and the residue is reconstituted in the
mobile phase for injection.

HPLC-UV Conditions:[10]
o Detection: UV detection at a specified wavelength.

» Quantification: The concentration is determined by comparing the peak area of the analyte to
that of a standard curve.

Visualizations
Metabolic Pathway of Flunixin

Flunixin is metabolized in the liver to 5-Hydroxy Flunixin. This metabolite retains anti-
inflammatory properties.[2] The parent drug, Flunixin, exerts its therapeutic effect by inhibiting
cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins involved in
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inflammation and pain.
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Caption: Metabolic pathway of Flunixin to 5-Hydroxy Flunixin and its mechanism of action.

Analytical Workflow for 5-Hydroxy Flunixin-d3
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The following diagram illustrates a typical workflow for the analysis of 5-Hydroxy Flunixin-d3

in biological samples using LC-MS/MS.

Sample Preparation LC-MS/MS Analysis

Biological Sample » | Solvent Extraction & » | Solid Phase Extraction Liquid Chromatography ] Mass Spectrometry Data Analysis
(e.g., Milk, Plasma) | Protein Precipitation = (SPE) (Separation) | (Detection & Quantification) 4

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of 5-Hydroxy Flunixin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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